Cas no 49852-39-3 (1,3-Cyclopentanedimethanol, 1,2,2-trimethyl- (en))

• Product Name: 1,3-Cyclopentanedimethanol, 1,2,2-trimethyl- (en)
• CAS No: 49852-39-3
• MF: C₁₀H₂₀O₂
• MW: 172.264603614807
• CID: 3158469
• PubChem ID: 2750589
• Update Time: 2025-04-21

1,3-Cyclopentanedimethanol, 1,2,2-trimethyl- (en) Chemical and Physical Properties

Names and Identifiers

• 1,3-Cyclopentanedimethanol, 1,2,2-trimethyl- (en)
• 1,2,2-trimethyl-1,3-bis(hydroxymethyl)cyclopentane
• (3-hydroxymethyl-2,2,3-trimethyl-cyclopentyl)-methanol
• SHBHXOXBWWDHLT-UHFFFAOYSA-N
• [3-(hydroxymethyl)-2,2,3-trimethylcyclopentyl]methanol
• (1,2,2-Trimethylcyclopentane-1,3-diyl)dimethanol
• AKOS002664986
• SCHEMBL3290019
• 49852-39-3

• MDL： MFCD01111061
• Inchi： 1S/C10H20O2/c1-9(2)8(6-11)4-5-10(9,3)7-12/h8,11-12H,4-7H2,1-3H3
• InChI Key： SHBHXOXBWWDHLT-UHFFFAOYSA-N
• SMILES： OCC1(C)CCC(CO)C1(C)C

Computed Properties

• Exact Mass: 172.146329876Da
• Monoisotopic Mass: 172.146329876Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 40.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Primary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Primary alcohols